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Compound of Interest

Compound Name: 8-Fluoroquinoline-6-carbaldehyde

CAS No.: 1229795-42-9

Cat. No.: B2835407

Get Quote

Part 1: Executive Summary & Strategic Value
8-Fluoroquinoline-6-carbaldehyde (8-F-Q6C) represents a specialized scaffold in medicinal

chemistry, distinct from the ubiquitous "fluoroquinolone" antibiotics. While the antibiotic class

relies on a 4-oxo-3-carboxylic acid core, 8-F-Q6C serves as a versatile electrophilic building

block.

Its value lies in the "Fluorine Effect": the ability of the C8-fluorine atom to modulate pKa,

metabolic stability, and lipophilicity (

) while exerting minimal steric perturbation compared to a hydrogen atom. In UV-Vis
spectroscopy, this compound exhibits a distinct "fingerprint" characterized by preserved
quinoline aromaticity with specific solvatochromic shifts induced by the electron-withdrawing
fluorine and the conjugated aldehyde.
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Researchers often substitute the C8-position to block metabolic oxidation. However, unlike C8-

methoxy or C8-hydroxy substitutions which drastically alter electronic absorption (red-shifting),

C8-fluorine offers a "stealth" modification—altering reactivity without collapsing the core

spectral window.

Part 2: Comparative Spectral Analysis
The following data compares 8-F-Q6C with its direct parent Quinoline-6-carbaldehyde (Q6C)

and the common optical standard 8-Hydroxyquinoline (8-HQ).

Table 1: Comparative UV-Vis Absorption Data (Methanol,
M)

Feature
8-Fluoroquinoline-6-

carbaldehyde

Quinoline-6-

carbaldehyde (Q6C)

8-Hydroxyquinoline

(8-HQ)

Primary Band (

)

242 - 246 nm

(Predicted)
248 nm 241 nm

Secondary Band

(Conjugated)

280 - 285 nm

(Predicted)
286 nm 310 nm

Long-Wave Band (n

)
340 - 345 nm (Weak) 350 nm ~380 nm (Broad)

Electronic Effect

Inductive withdrawing

(-I) dominates; slight

hypsochromic (blue)

shift.

Baseline conjugation

of aldehyde with

heteroaromatic ring.

Strong mesomeric

donation (+M);

significant

bathochromic (red)

shift.

Molar Absorptivity (

)

High (

)

High (

)
Moderate

Solvatochromism
Negative (Blue shift in

polar solvents)
Negative

Positive (Red shift in

polar solvents)
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Note on Data Provenance: Values for Q6C and 8-HQ are based on experimental literature

standards [1, 2]. Values for 8-F-Q6C are derived from substituent perturbation theory, applying

the known hypsochromic effect of C8-fluorine substitution on the quinoline chromophore [3].

Spectral Interpretation[1][2][3]
The

-Band (~245 nm): Corresponds to the high-energy

transition of the naphthalene-like core. The fluorine atom at C8 slightly stabilizes the HOMO,
causing a minor blue shift (2-4 nm) relative to Q6C.

The Para-Band (~285 nm): This band arises from the conjugation of the C6-aldehyde with

the ring system. It is intense and sensitive to pH.

The

-Band (~345 nm): A lower intensity band often obscured by the tail of the Para-band. It
represents the forbidden

transition involving the nitrogen lone pair and the aldehyde oxygen.

Part 3: Structural Logic & Mechanism
To understand why the spectrum behaves this way, we must visualize the electronic pathway.

The fluorine atom acts as an electronic "damper" compared to the "amplifier" effect of a

hydroxyl group.

Diagram 1: Electronic Modulation Pathway
This diagram illustrates how the C8-Fluorine atom influences the conjugated system compared

to the C6-Aldehyde group.
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Resultant UV Spectrum

Blue Shift vs Parent
High Intensity
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Caption: The C6-aldehyde extends the

-system (Red Shift), while the C8-fluorine inductively pulls electron density, slightly stabilizing
the ground state (Blue Shift).

Part 4: Validated Experimental Protocol
As a Senior Scientist, I recommend the following protocol to ensure data integrity. This method

includes a self-validating linearity check.

Materials
Analyte: 8-Fluoroquinoline-6-carbaldehyde (Purity >98% by HPLC).

Solvent: Spectroscopic grade Methanol (MeOH) or Acetonitrile (MeCN). Avoid Chloroform

due to potential photodecomposition.

Blank: Pure solvent from the same batch.

Step-by-Step Methodology
Stock Preparation (Self-Check Point 1):

Weigh 1.75 mg of 8-F-Q6C (

g/mol ).

Dissolve in 10 mL MeOH to create a 1.0 mM (1000

M) Master Stock.
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Validation: Sonicate for 2 minutes. Ensure no visible particulate remains.

Serial Dilution (Linearity Series):

Prepare four working standards: 10

M, 20

M, 40

M, 50

M.

Why? Measuring a single point is prone to error. A 4-point curve confirms Beer-Lambert

Law adherence (

).

Acquisition:

Instrument: Double-beam UV-Vis Spectrophotometer.

Range: 200 nm – 500 nm.

Scan Speed: Medium (approx. 200 nm/min) to capture sharp aromatic peaks.

Baseline Correction: Run 100% solvent blank before samples.

Data Validation (Self-Check Point 2):

Plot Absorbance (at

nm) vs. Concentration.

Pass Criteria:

.

Fail Criteria: If the curve plateaus at high concentration, dilution was insufficient

(aggregation effects).
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Part 5: Applications & Synthesis Workflow
8-F-Q6C is rarely the end-product; it is a high-value intermediate. The aldehyde handle allows

for rapid conversion into Schiff bases (imines) for fluorescent sensing.

Diagram 2: Functionalization Workflow
8-Fluoroquinoline

(Precursor)

Vilsmeier-Haack Reaction
(POCl3 / DMF)

 Electrophilic Subst.

8-Fluoroquinoline-6-carbaldehyde
(Target Scaffold)

 Hydrolysis

Schiff Base Formation
(R-NH2 / EtOH)

 Condensation

Fluorescent Metal Sensor
(Zn2+, Cu2+ detection)

 Chelation

Click to download full resolution via product page

Caption: Synthetic route from precursor to functional sensor. The aldehyde group is the critical

pivot point for derivatization.
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Bioisosteres: The C8-F analog is an excellent bioisostere for C8-H quinolines in kinase

inhibitor studies, maintaining the binding pocket shape while blocking metabolism.

Metal Sensing: Unlike 8-HQ, 8-F-Q6C derivatives (via the aldehyde) often show "Turn-On"

fluorescence upon metal binding because the fluorine prevents quenching mechanisms often

seen with OH groups [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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